Phenyl-p-benzoquinone

• IUPAC Name: 2-phenylcyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C12H8O2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key: RLQZIECDMISZHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C=CC2=O
• Molecular Formula: C12H8O2
• DSSTOX Substance ID: DTXSID3059892
• Molecular Weight: 184.19 g/mol
• CAS RN: 363-03-1

Description

Phenyl-p-benzoquinone, also known as 2-Phenyl-1,4-benzoquinone or Phenylquinone, is a chemical compound with the molecular formula C12H8O2. It has a molecular weight of 184.19 g/mol. This compound is used for small molecule-based targeting of TTD-A dimerization to control TFIIH transcriptional activity, which represents a potential strategy for anticancer therapy.

Synthesis Analysis

While specific synthesis methods for Phenyl-p-benzoquinone were not found in the search results, the selective oxidation of alkyl-substituted phenols offers efficient access to p-benzoquinones. These serve as key components for synthesizing biologically active compounds.

Molecular Structure Analysis

Phenyl-p-benzoquinone has a 2D structure and a 3D conformer. Its IUPAC name is 2-phenylcyclohexa-2,5-diene-1,4-dione. The InChIKey for Phenyl-p-benzoquinone is RLQZIECDMISZHS-UHFFFAOYSA-N.

Chemical Reactions Analysis

Phenyl-p-benzoquinone is involved in various chemical reactions. For instance, it forms redox complexes with Chl in both ground and excited states. It also undergoes photoactivation. The reaction mechanism is considered to proceed via addition of the radicals to one p-benzoquinone molecule and immediate subsequent reaction of these radical adducts with a second p-benzoquinone molecule.

Physical And Chemical Properties Analysis

Phenyl-p-benzoquinone is yellow-brown chunks and powder. It has a density of 1.1336 (rough estimate), a melting point of 111-115 °C, and a boiling point of 278.14°C (rough estimate).

Scientific Research Applications

Biohybrid Photoactive Systems

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Photocurrent Generation

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Photosynthesis Research

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Protection of Chlorophyll-Protein Complexes

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Construction of Photoactive Devices

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Mechanism of Action

Target of Action

Phenyl-p-benzoquinone (PPBQ) primarily targets the Light-Harvesting Complex II (LHCII) . LHCII is a peripheral antenna complex of Photosystem II (PSII) in plants, playing a crucial role in light harvesting processes and protecting chlorophyll-protein complexes (CP) by dissipating excess absorbed light energy .

Mode of Action

PPBQ interacts with LHCII proportionally to accessible quenching sites and forms redox complexes with chlorophyll (Chl) in both ground and excited states . This interaction leads to the quenching of Chl fluorescence, which is directly linked to photocurrent generation .

Biochemical Pathways

The action of PPBQ is associated with the photocycles of LHCII and PPBQ itself . The mutual coupling of these photocycles influences the performance of the biohybrid photoactive system .

Pharmacokinetics

It’s known that ppbq undergoes photoactivation , which could potentially influence its bioavailability and distribution within the system.

Result of Action

The result of PPBQ’s action is the generation of a photocurrent, with the GE-LHCII3-PPBQ system capable of generating a photocurrent of up to 4.5 µA . This indicates that PPBQ’s action leads to considerable stability during operation .

Action Environment

The action of PPBQ is influenced by the environmental setup. The three-dimensional arrangement of graphite scraps in a porous graphite electrode (GE) builds an active electrode surface and stabilizes LHCII3 in its native form in low-density multilayers . This suggests that the physical environment plays a significant role in influencing the action, efficacy, and stability of PPBQ.

Safety and Hazards

Phenyl-p-benzoquinone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and clothing, avoid breathing vapors or mists, and not to ingest.

Future Directions

The combination of trimeric form of the light-harvesting complex II (LHCII3), a porous graphite electrode (GE), and the application of Phenyl-p-benzoquinone allow the construction of a new type of biohybrid photoactive system. The results indicate the future usability of such designed photoactive device.

Synthesis routes and methods

Procedure details

The procedure described in Example 3 is repeated using 3.8 g (0.02 mole) of phenylhydroquinone as the aromatic diol reactant and 10 mL toluene and 40 mL acetic acid as the solvent. The yield of phenyl-p-benzoquinone obtained is 60%.

Q & A

Q1: How does Phenyl-p-benzoquinone exert its analgesic effects?

A1: While Phenyl-p-benzoquinone itself isn't an analgesic, research shows it induces a writhing response in animal models, serving as a tool to study pain pathways. This response is often used to evaluate the effectiveness of analgesic compounds. [, ]

Q2: What is the role of Phenyl-p-benzoquinone in studying inflammatory pain?

A2: Phenyl-p-benzoquinone is commonly used to induce overt pain-like behavior in animal models, particularly writhing responses, which are indicative of visceral pain. This allows researchers to investigate the mechanisms of inflammatory pain and evaluate the efficacy of potential analgesic drugs. [, , , , , ]

Q3: What is the molecular formula and weight of Phenyl-p-benzoquinone?

A3: The molecular formula of Phenyl-p-benzoquinone is C12H8O2, and its molecular weight is 184.19 g/mol.

Q4: Is there information on the material compatibility of Phenyl-p-benzoquinone in the context of these studies?

A4: The provided research papers don't explicitly discuss material compatibility. The focus is on Phenyl-p-benzoquinone's biological activity and applications in biochemical research.

Q5: Does Phenyl-p-benzoquinone have catalytic applications?

A5: While Phenyl-p-benzoquinone can participate in redox reactions, the provided research doesn't focus on its catalytic properties. Its primary application in these studies is as a chemical probe for biological activity.

Q6: How do structural modifications to Phenyl-p-benzoquinone analogs impact analgesic activity in the context of the rat adjuvant-induced arthritis assay?

A6: A study on 4,5-diaryl-2-(substituted thio)-1H-imidazoles found that incorporating specific substituents, like a (1,1,2,2-tetrafluoroethyl)sulfonyl group at the 2-position, significantly increased anti-arthritic potency compared to Phenylbutazone and Indomethacin. This highlights the importance of SAR studies in optimizing drug candidates. []

Q7: Does the position of methyl groups on the quinone ring influence toxicity, as demonstrated in studies with Dimethylacetaminophen isomers?

A7: Research indicates that the position of methyl groups significantly influences toxicity. 3,5-Dimethylacetaminophen displayed greater nephrotoxicity compared to 2,6-Dimethylacetaminophen, although both isomers exhibited similar hepatotoxicity to Acetaminophen. This suggests that even minor structural variations can drastically alter toxicity profiles. []

Q8: What insights into the metabolism of Phenyl-p-benzoquinone are provided by the study on sodium o-Phenylphenate (OPP-Na)?

A9: Research on OPP-Na, which metabolizes to Phenyl-p-benzoquinone, reveals that it undergoes extensive metabolism in rats. The major urinary metabolites were conjugates of OPP, along with free OPP, 2,5-dihydroxydiphenyl, and Phenyl-p-benzoquinone. This highlights the compound's metabolic pathways and potential for biotransformation. []

Q9: How is Phenyl-p-benzoquinone employed in assessing the analgesic potential of compounds in rodent models?

A10: Phenyl-p-benzoquinone is frequently used to induce writhing responses in mice, a behavioral indicator of visceral pain. By evaluating the ability of test compounds to reduce these writhing episodes, researchers can assess their analgesic potential. [, , , , , , , ]

Q10: How is Phenyl-p-benzoquinone used to investigate the role of IL-33/ST2 signaling in pain perception?

A11: Researchers employed Phenyl-p-benzoquinone to induce writhing in mice, observing a reduction in writhing responses in ST2-deficient mice compared to wild-type mice. This suggests that IL-33/ST2 signaling is involved in pain processing, particularly in visceral pain. []

Q11: Can you elaborate on the use of Phenyl-p-benzoquinone in evaluating the analgesic effects of Tephrosia sinapou extract?

A12: The study investigated the analgesic potential of Tephrosia sinapou extract using the Phenyl-p-benzoquinone-induced writhing test in mice. The extract demonstrated a dose-dependent reduction in writhing, suggesting its potential as an analgesic, particularly for inflammatory pain. []

Q12: What are the toxicological implications of Phenyl-p-benzoquinone formation from o-Phenylphenol metabolism, as revealed in rat studies?

A13: Research on o-Phenylphenol, which metabolizes to Phenyl-p-benzoquinone, shows its potential to form covalent adducts with glutathione in rat liver microsomes. This bioactivation pathway highlights a possible mechanism of toxicity associated with Phenyl-p-benzoquinone formation. []

Q13: How do researchers utilize Electron Paramagnetic Resonance (EPR) spectroscopy to investigate the impact of Phenyl-p-benzoquinone on Photosystem II?

A14: EPR spectroscopy is instrumental in studying the electron transfer processes within Photosystem II. Researchers use Phenyl-p-benzoquinone as an artificial electron acceptor to monitor these processes and analyze how various factors, such as formate, influence electron transfer in the presence of Phenyl-p-benzoquinone. [, , ]

Q14: What is the historical context of using Phenyl-p-benzoquinone in pain research?

A15: Phenyl-p-benzoquinone has been used in pain research for several decades. Early studies utilized it to induce writhing behaviors in animals, allowing researchers to assess the efficacy of analgesic drugs. Its continued use in various pain models highlights its importance in understanding pain mechanisms and developing new pain therapies. []